![molecular formula C15H14N2O3 B6392477 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% CAS No. 1261967-27-4](/img/structure/B6392477.png)
2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95%
Overview
Description
2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid (abbreviated as DMAP-ISON) is a novel compound that has recently been developed for use in scientific research. DMAP-ISON is a derivative of isonicotinic acid and is composed of two nitrogen atoms, a phenyl group and a dimethylaminocarbonyl group. It has been found to have a wide range of applications in scientific research, including in the fields of biochemistry and physiology.
Mechanism of Action
The mechanism of action of 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of enzymes, such as monoamine oxidase, which are involved in the metabolism of drugs and other compounds. In addition, 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% has been found to bind to certain receptors in the body, such as the dopamine receptor, which can affect the activity of certain hormones and neurotransmitters.
Biochemical and Physiological Effects
2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as monoamine oxidase, which can affect the metabolism of drugs and other compounds. In addition, 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% has been found to bind to certain receptors in the body, such as the dopamine receptor, which can affect the activity of certain hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% in lab experiments is its relatively low cost compared to other compounds. In addition, 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% is relatively easy to synthesize, and the reaction yields a product that can be easily purified. However, one of the main limitations of using 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% in lab experiments is its relatively short half-life in biological systems, which can limit its use in long-term experiments.
Future Directions
Given the wide range of applications of 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% in scientific research, there are numerous potential future directions for research. One potential direction is to further study the mechanism of action of 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% and its effects on various enzymes and receptors. In addition, further research could be conducted on the biochemical and physiological effects of 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95%, as well as on its potential applications in the development of new drugs. Finally, research could be conducted to further explore the advantages and limitations of using 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% in lab experiments.
Synthesis Methods
2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% can be synthesized through a number of different methods. The most common method is a reaction between isonicotinic acid and dimethylaminocarbonyl chloride. This reaction is typically conducted in an aqueous medium at a temperature of around 25-30 degrees Celsius. The reaction yields a product that is a mixture of 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% and dimethylaminocarbonyl isonicotinic acid. The product can then be purified through a number of methods, such as solvent extraction, chromatography, or crystallization.
Scientific Research Applications
2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% has been found to have a wide range of applications in scientific research. It has been used in the fields of biochemistry and physiology to study the effects of drugs and other compounds on cells and tissues. It has also been used to study the mechanisms of action of various drugs and compounds. In addition, 2-[3-(N,N-Dimethylaminocarbonyl)phenyl]isonicotinic acid, 95% has been used in the study of enzyme kinetics and in the development of new drugs.
properties
IUPAC Name |
2-[3-(dimethylcarbamoyl)phenyl]pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3/c1-17(2)14(18)11-5-3-4-10(8-11)13-9-12(15(19)20)6-7-16-13/h3-9H,1-2H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANFOSKOYFKUWTI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=CC(=C1)C2=NC=CC(=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80688042 |
Source
|
| Record name | 2-[3-(Dimethylcarbamoyl)phenyl]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80688042 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261967-27-4 |
Source
|
| Record name | 2-[3-(Dimethylcarbamoyl)phenyl]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80688042 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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